Cas no 1358394-04-3 (Methyl 2-{[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate)

• Product Name: Methyl 2-{[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate
• CAS No: 1358394-04-3
• MF: C₂₅H₂₉N₃O₅S
• MW: 483.579865217209
• CID: 5345878
• Update Time: 2025-07-15

Methyl 2-{[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate
• methyl 2-((2-(4-(tert-butyl)phenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)sulfonyl)benzoate
• methyl 2-[[3-(4-tert-butylphenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]sulfonyl]benzoate
• Methyl 2-{[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate

• Inchi： 1S/C25H29N3O5S/c1-24(2,3)18-11-9-17(10-12-18)21-22(29)27-25(26-21)13-15-28(16-14-25)34(31,32)20-8-6-5-7-19(20)23(30)33-4/h5-12H,13-16H2,1-4H3,(H,27,29)
• InChI Key： ZAGSPZBCSQVFLR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)OC)(N1CCC2(CC1)N=C(C1C=CC(=CC=1)C(C)(C)C)C(N2)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 917
• XLogP3: 3.6
• Topological Polar Surface Area: 114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on Methyl 2-{[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate

Methyl 2-{[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate and CAS No. 1358394-04-3: A Comprehensive Overview

Methyl 2-{[2-(4-tert-butylphenyl-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)]sulfonyl}benzoate, identified by its CAS number 1358394-04-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural features and potential applications in various scientific domains.

The compound's structure is characterized by a complex spirocyclic framework, which includes a triazaspiro[4.5]decane core. This core is further functionalized with a sulfonyl group and a benzoate moiety, making it a versatile scaffold for further chemical modifications. The presence of the 4-tert-butylphenyl group introduces steric hindrance and electronic effects that can influence the compound's reactivity and biological activity.

In recent years, there has been growing interest in spirocyclic compounds due to their unique conformational properties and potential as bioactive molecules. Spiro compounds are known for their stability and resistance to metabolic degradation, which makes them attractive candidates for drug development. The triazaspiro[4.5]decane core in Methyl 2-{[2-(4-tert-butylphenyl-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)]sulfonyl}benzoate has been studied for its potential to interact with biological targets in a manner that is distinct from traditional pharmacophores.

The sulfonyl group in the compound's structure is another key feature that contributes to its potential biological activity. Sulfonyl groups are known to enhance binding affinity and selectivity, making them valuable in the design of drugs targeting enzymes and receptors. The benzoate moiety further extends the compound's functional diversity, allowing for additional modifications that could tailor its properties for specific applications.

Recent studies have explored the use of spirocyclic sulfonyl compounds in the development of novel therapeutic agents. For instance, researchers have investigated the potential of such compounds as inhibitors of enzymes involved in inflammatory pathways. The unique structural features of Methyl 2-{[2-(4-tert-butylphenyl-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)]sulfonyl}benzoate make it a promising candidate for further exploration in this area.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the spirocyclic core necessitates precise control over reaction conditions to ensure the correct stereochemistry is maintained. Advances in synthetic methodologies have made it possible to access complex spirocyclic structures more efficiently, which has facilitated their study in academic and industrial settings.

The benzoate group in Methyl 2-{[2-(4-tert-butylphenyl-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)]sulfonyl}benzoate also offers opportunities for further functionalization. Researchers have explored methods to derivatize benzoate moieties with various functional groups to enhance their biological activity or improve their solubility properties. These modifications can be tailored to specific needs, depending on the intended application of the compound.

In conclusion, Methyl 2-{[2-(4-tert-butylphenyl-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)]sulfonyl}benzoate (CAS No. 1358394-04-3) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a versatile scaffold for further exploration and development. As synthetic chemistry continues to advance, it is likely that more applications for this compound will be discovered, contributing to the ongoing progress in drug discovery and development.